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Compound of Interest

Compound Name: 1,1-Dibromononane

CAS No.: 62168-27-8

Cat. No.: B14549574

Get Quote

Executive Summary & Immediate Directives
1,1-Dibromononane (C₉H₁₈Br₂) is a heavy, halogenated alkyl bromide. Unlike common

solvents, its high molecular weight and specific geminal-dibromide structure require strict

adherence to Halogenated Organic Waste protocols.

Critical Safety Directive:

DO NOT mix with strong bases (e.g., NaOH, KOH, alkoxides). 1,1-dihaloalkanes are

susceptible to dehydrohalogenation, potentially generating vinyl halides or carbenes in

exothermic reactions.

DO NOT dispose of down the drain.[1] This compound is toxic to aquatic life and persists in

the environment.

Disposal Path: High-Temperature Incineration via a licensed hazardous waste contractor.
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Understanding the physicochemical properties of 1,1-Dibromononane is the foundation of a

safe disposal plan. While 1,9-dibromononane is more common, the 1,1-isomer shares the core

hazards of the alkyl bromide class but with unique reactivity at the geminal carbon.

Table 1: Physicochemical & Hazard Profile
Property Specification Operational Implication

Chemical Class Alkyl Gem-Dibromide
Must be segregated into

"Halogenated Waste".[1]

Physical State Liquid (Colorless to Yellow)

Use liquid-tight, chemically

resistant containers

(HDPE/Glass).

Flash Point >110°C (Estimated)*
Combustible but not highly

flammable (Not D001).

Reactivity
Sensitive to Strong

Bases/Oxidizers

Risk of violent reaction. Keep

away from alkali metals (Li,

Na).

Toxicity Skin/Eye Irritant; Aquatic Toxin
Full PPE (Nitrile gloves,

goggles) required.

RCRA Status Non-Listed (Characteristic)
Treat as Hazardous Waste due

to toxicity/halogen content.

*Note: Flash point estimated based on the structural isomer 1,9-dibromononane. Treat as

combustible.

Pre-Disposal: Segregation & Packaging
Effective disposal begins at the bench. Improper segregation is the leading cause of waste

accidents.

Segregation Rules
Halogenated vs. Non-Halogenated: 1,1-Dibromononane must be placed in the Halogenated

waste stream. Mixing with non-halogenated solvents (e.g., Acetone, Ethanol) dramatically
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increases disposal costs and complicates incineration.

Incompatibility Check: Ensure the waste container does not contain:

Strong Acids (Sulfuric, Nitric)

Strong Bases (Sodium Hydroxide, Ammonia)

Oxidizers (Peroxides, Permanganates)

Packaging Protocols
Primary Container: Use High-Density Polyethylene (HDPE) carboys or amber glass bottles.

Headspace: Leave at least 10% headspace to allow for thermal expansion.

Closure: Screw caps must be vapor-tight. Do not use parafilm or foil as a primary seal.

Operational Workflows
Routine Waste Disposal Workflow
This workflow defines the standard operating procedure (SOP) for removing 1,1-
Dibromononane from the laboratory.
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Waste Generation
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Yes
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HALOGENATED Waste Stream

No

Transfer to HDPE/Glass Container
(Leave 10% Headspace)

Affix Hazardous Waste Label
(List all constituents %)

Store in SAA
(Satellite Accumulation Area)

Request EHS Pickup
(Incineration)
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Figure 1: Decision logic for the safe segregation and disposal of 1,1-Dibromononane waste.
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Spill Response Protocol (Minor Spill < 100mL)
Evacuate & Ventilate: Alert nearby personnel. Open fume hoods to maximum draw.

PPE Up: Wear double nitrile gloves, lab coat, and safety goggles.

Contain: Use a spill pillow or inert absorbent (vermiculite/sand). Do not use paper towels if

the substance is hot or mixed with oxidizers.

Clean: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with

1,1-Dibromononane."

Decontaminate: Wash the surface with soap and water.[2]

Regulatory Compliance & Documentation
Labeling Requirements
Every container must carry a hazardous waste label before the first drop of waste is added.[3]

Contents: Clearly write "1,1-Dibromononane" (Do not use abbreviations or chemical

formulas like C9H18Br2).

Hazard Checkboxes: Mark "Toxic" and "Irritant".

RCRA Considerations (USA)
Under the Resource Conservation and Recovery Act (RCRA):

Waste Code: While 1,1-Dibromononane is not a P- or U-listed waste, it is processed as

D001 (if ignitable mixture) or generally as Halogenated Solvent Waste (often aggregated

under F-codes F001-F005 if spent solvents are present).

Destruction Method: The EPA requires incineration for halogenated organics to ensure

complete destruction of the carbon-halogen bond and capture of the resulting acid gases

(HBr).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.epa.gov/hw/hazardous-waste-generator-regulations
https://drs.illinois.edu/Page/SafetyLibrary/ChemicalWasteDisposal
https://pubchem.ncbi.nlm.nih.gov/compound/11201
https://www.benchchem.com/product/b14549574?utm_src=pdf-custom-synthesis#bc-rfq
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14324&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b14549574/docs#proper-disposal-procedures-for-1-1-dibromononane
https://www.benchchem.com/product/b14549574/docs#proper-disposal-procedures-for-1-1-dibromononane
https://www.benchchem.com/product/b14549574/docs#proper-disposal-procedures-for-1-1-dibromononane
https://www.benchchem.com/product/b14549574/docs#proper-disposal-procedures-for-1-1-dibromononane
https://www.benchchem.com/product/b14549574?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14549574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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